Cas no 2305564-71-8 (N-[5-Fluoro-2-(1H-1,2,4-triazol-1-yl)phenyl]-2-propenamide)

• Product Name: N-[5-Fluoro-2-(1H-1,2,4-triazol-1-yl)phenyl]-2-propenamide
• CAS No: 2305564-71-8
• MF: C₁₁H₉FN₄O
• MW: 232.21376490593
• CID: 5379719
• Update Time: 2025-05-21

N-[5-Fluoro-2-(1H-1,2,4-triazol-1-yl)phenyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• N-[5-Fluoro-2-(1H-1,2,4-triazol-1-yl)phenyl]-2-propenamide

• Inchi： 1S/C11H9FN4O/c1-2-11(17)15-9-5-8(12)3-4-10(9)16-7-13-6-14-16/h2-7H,1H2,(H,15,17)
• InChI Key： UHRHXOJKHRKEAT-UHFFFAOYSA-N
• SMILES： C(NC1=CC(F)=CC=C1N1C=NC=N1)(=O)C=C

Experimental Properties

• Density: 1.31±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.18±0.70(Predicted)

Additional information on N-[5-Fluoro-2-(1H-1,2,4-triazol-1-yl)phenyl]-2-propenamide

Introduction to N-[5-Fluoro-2-(1H-1,2,4-triazol-1-yl)phenyl]-2-propenamide (CAS No. 2305564-71-8)

N-[5-Fluoro-2-(1H-1,2,4-triazol-1-yl)phenyl]-2-propenamide (CAS No. 2305564-71-8) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to a class of molecules that incorporate a fluoro substituent, which is well-known for its ability to modulate the pharmacokinetic and pharmacodynamic properties of drugs. The presence of a triazole ring further enhances its complexity and functionality, making it an intriguing candidate for further investigation.

The chemical structure of N-[5-Fluoro-2-(1H-1,2,4-triazol-1-yl)phenyl]-2-propenamide consists of a phenyl ring substituted at the 5-position with a fluoro atom and at the 2-position with a 1H-1,2,4-triazol-1-yl group. This arrangement creates a molecule with potential interactions at multiple biological targets. The amide functionality at the 2-position of the propene chain introduces another layer of reactivity, which can be exploited for various synthetic transformations and biological evaluations.

In recent years, there has been a growing interest in the development of novel compounds that incorporate fluoro-substituted aromatic rings due to their enhanced metabolic stability and improved binding affinity to biological targets. The fluoro atom in N-[5-Fluoro-2-(1H-1,2,4-triazol-1-yl)phenyl]-2-propenamide, in particular, has been shown to play a crucial role in modulating the electronic properties of the aromatic system, thereby influencing its interactions with biological molecules.

The triazole moiety is another key feature of this compound that has attracted considerable research interest. Triazoles are known for their broad spectrum of biological activities, including antifungal, antiviral, and anti-inflammatory properties. The incorporation of a triazole ring into N-[5-Fluoro-2-(1H-1,2,4-triazol-1-yl)phenyl]-2-propenamide not only adds to its structural complexity but also opens up possibilities for exploring new therapeutic avenues.

The synthesis of N-[5-Fluoro-2-(1H-1,2,4-triazol-1-yl)phenyl]-2-propenamide involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of the fluoro-substituent into the phenyl ring typically requires specialized synthetic methodologies to achieve regioselectivity and minimize side reactions. Similarly, the attachment of the group necessitates precise control over reaction conditions to avoid unwanted byproducts.

In terms of biological activity, N-[< strong >5-Fluoro - 2 - ( 1 H - 1 , 2 , 4 - tri azo l - 1 - yl ) phen yl ] - 2 - prop en am ide strong > has shown promise in preliminary studies as a potential lead compound for drug development. Its unique structural features suggest that it may interact with various biological targets, including enzymes and receptors involved in disease pathways. Further research is needed to fully elucidate its pharmacological profile and explore its potential therapeutic applications.

The use of computational modeling and molecular docking techniques has been instrumental in understanding the binding interactions of N-[< strong >5-Fluoro - 2 - ( 1 H - 1 , 2 , 4 - tri azo l - 1 - yl ) phen yl ] - 2 - prop en am ide strong > with biological targets. These studies have provided valuable insights into how the structural features of the compound influence its binding affinity and specificity. By leveraging these computational tools, researchers can design more effective experiments and optimize synthetic routes to improve the overall potency and selectivity of N-[< strong >5-Fluoro - 2 - ( 1 H - 1 , 2 , 4 - tri azo l - 1 - yl ) phen yl ] - 2 - prop en am ide strong >.

The pharmaceutical industry is increasingly recognizing the importance of innovative compounds like N-[< strong >5-Fluoro - 2 - ( 1 H - 1 , 2 , 4 - tri azo l - 1 - yl ) phen yl ] - 2 - prop en am ide strong > in addressing unmet medical needs. Its unique structural composition and demonstrated biological activity make it a compelling candidate for further development. As research continues to uncover new therapeutic applications for this compound, it holds promise for contributing to advancements in drug discovery and development.

In conclusion, N-[< strong >5-Fluoro - 2 - ( 1 H - 1 , 2 , 4 - tri azo l - 1 - yl ) phen yl ] - propenamide (CAS No. 2305564- 71- 8) is a multifaceted compound with significant potential in pharmaceutical applications. Its intricate structure, incorporating both fluorine strong > triazole

The continued exploration of this compound's synthetic pathways, biological activities, and therapeutic potential will be crucial in determining its future role in medicine. By combining experimental studies with computational approaches, researchers can unlock the full potential of N- [ 5- Fluoro -

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